Cas no 1448046-17-0 (N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide)

N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide is a synthetic organic compound featuring a naphthalene and pyridine moiety linked via a piperidine-carboxamide scaffold. This structure imparts potential pharmacological relevance, particularly in targeting central nervous system (CNS) receptors or enzyme modulation due to its heterocyclic framework. The naphthalene group enhances lipophilicity, potentially improving membrane permeability, while the pyridinyloxy substitution may contribute to binding affinity in biological systems. The compound’s rigid aromatic systems and flexible piperidine linker offer a balance of steric and electronic properties, making it a candidate for further exploration in medicinal chemistry or as an intermediate in drug development. Its synthetic versatility allows for derivatization to optimize pharmacokinetic or target-specific properties.
N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide structure
1448046-17-0 structure
Product Name:N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide
CAS No:1448046-17-0
MF:C22H23N3O2
MW:361.436925172806
CID:5403980
Update Time:2025-06-09

N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(naphthalen-1-ylmethyl)-4-pyridin-2-yloxypiperidine-1-carboxamide
    • N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide
    • Inchi: 1S/C22H23N3O2/c26-22(24-16-18-8-5-7-17-6-1-2-9-20(17)18)25-14-11-19(12-15-25)27-21-10-3-4-13-23-21/h1-10,13,19H,11-12,14-16H2,(H,24,26)
    • InChI Key: USGMEFLCIUNDRI-UHFFFAOYSA-N
    • SMILES: N1(C(NCC2=C3C(C=CC=C3)=CC=C2)=O)CCC(OC2=NC=CC=C2)CC1

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Additional information on N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide

Research Brief on N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide (CAS: 1448046-17-0)

N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide (CAS: 1448046-17-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining naphthalene, pyridine, and piperidine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide involves a multi-step process that ensures high purity and yield. Key steps include the coupling of 4-(pyridin-2-yloxy)piperidine with naphthalen-1-ylmethyl isocyanate under controlled conditions. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structure and purity. The synthetic route has been optimized to facilitate large-scale production, which is critical for preclinical and clinical studies.

Pharmacological evaluations of N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide have revealed its potent activity against specific biological targets. In vitro studies demonstrate its high affinity for certain kinase enzymes, which are implicated in various disease pathways, including cancer and inflammatory disorders. The compound's ability to modulate these targets suggests its potential as a therapeutic agent, with ongoing research exploring its efficacy in animal models of disease.

Mechanistic studies have provided insights into the compound's mode of action. N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide acts as an allosteric modulator, binding to a specific site on the target enzyme and inducing conformational changes that inhibit its activity. This mechanism is distinct from traditional competitive inhibitors, offering advantages such as reduced off-target effects and improved selectivity. These findings underscore the compound's potential as a next-generation therapeutic with a novel mechanism of action.

Recent preclinical studies have evaluated the pharmacokinetic and toxicological profiles of N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide. The compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, with good oral bioavailability and a reasonable half-life. Toxicology assessments indicate a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results support the advancement of the compound into further stages of development, including potential clinical trials.

In summary, N-[(naphthalen-1-yl)methyl]-4-(pyridin-2-yloxy)piperidine-1-carboxamide (CAS: 1448046-17-0) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, potent pharmacological activity, and novel mechanism of action position it as a potential therapeutic for various diseases. Ongoing research aims to further elucidate its therapeutic potential and optimize its properties for clinical application. This compound exemplifies the innovative approaches being pursued in the development of next-generation pharmaceuticals.

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